Cas no 1105242-38-3 (N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2,4-dichlorophenoxy)acetamide)

• Product Name: N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2,4-dichlorophenoxy)acetamide
• CAS No: 1105242-38-3
• MF: C₂₀H₁₄Cl₂N₂O₄
• MW: 417.242163181305
• CID: 6424111
• PubChem ID: 30608208
• Update Time: 2025-10-18

N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2,4-dichlorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2,4-dichlorophenoxy)acetamide
• N-[[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl]-2-(2,4-dichlorophenoxy)acetamide
• N-((5-(benzofuran-2-yl)isoxazol-3-yl)methyl)-2-(2,4-dichlorophenoxy)acetamide
• N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-(2,4-dichlorophenoxy)acetamide
• F2493-1725
• 1105242-38-3
• AKOS024652085

• Inchi： 1S/C20H14Cl2N2O4/c21-13-5-6-17(15(22)8-13)26-11-20(25)23-10-14-9-19(28-24-14)18-7-12-3-1-2-4-16(12)27-18/h1-9H,10-11H2,(H,23,25)
• InChI Key： ISJMQHSQMLTIAM-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC3=CC=CC=C3O2)ON=1)(=O)COC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 416.0330623g/mol
• Monoisotopic Mass: 416.0330623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 77.5Ų

Additional information on N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2,4-dichlorophenoxy)acetamide

Introduction to N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2,4-dichlorophenoxy)acetamide (CAS No. 1105242-38-3)

N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2,4-dichlorophenoxy)acetamide, identified by its CAS number 1105242-38-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry. The presence of both benzofuran and oxazole moieties in its structure suggests a high degree of molecular diversity, which can be exploited for the development of novel therapeutic agents.

The benzofuran moiety is a well-known pharmacophore found in numerous bioactive natural products and synthetic drugs. Its aromatic system contributes to the compound's stability and interactability with biological targets. Specifically, the 1-benzofuran-2-yl group in N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2,4-dichlorophenoxy)acetamide can engage in π-stacking interactions and hydrogen bonding, enhancing its binding affinity to proteins. This feature has been leveraged in the design of drugs targeting various diseases, including cancer and infectious disorders.

The oxazole ring further enhances the compound's pharmacological potential. Oxazoles are heterocyclic compounds that exhibit a wide range of biological activities, such as antifungal, antibacterial, and anti-inflammatory properties. In N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2,4-dichlorophenoxy)acetamide, the oxazole moiety is connected to a methyl group via a nitrogen atom, forming a versatile scaffold for drug design. This structural feature allows for modifications at multiple positions, enabling the synthesis of derivatives with tailored biological properties.

The amide functional group at the C-terminal end of the molecule plays a crucial role in modulating its pharmacological activity. Amides are common pharmacophores found in many drugs due to their ability to form hydrogen bonds with biological targets. In N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2,4-dichlorophenoxy)acetamide, the amide bond connects the oxazole ring to a phenolic group substituted with two chlorine atoms at positions 2 and 4. This substitution pattern enhances the compound's lipophilicity and metabolic stability, making it more suitable for oral administration.

The 2,4-dichlorophenoxy group is another key feature of this compound. Chlorine substituents are frequently used in drug design to improve binding affinity and metabolic stability. The dichloro substitution at positions 2 and 4 on the phenol ring increases the electron-withdrawing effect, which can enhance interactions with positively charged residues in biological targets. This moiety has been successfully incorporated into various pharmaceuticals targeting neurological disorders and inflammatory conditions.

In recent years, there has been significant interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2,4-dichlorophenoxy)acetamide has shown promise as a lead compound for PPI inhibition due to its ability to disrupt critical protein-protein interactions involved in cancer progression and inflammation. Preclinical studies have demonstrated that this compound can modulate the activity of key signaling pathways by inhibiting specific PPIs.

The synthesis of N-{5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl}-2-(2,4-dichlorophenoxy)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the benzofuran derivative followed by its reaction with an appropriate oxazole precursor. The introduction of the amide group is achieved through nucleophilic acylation or other amide-forming reactions. The final step involves chlorination at positions 2 and 4 of the phenol ring using appropriate chlorinating agents.

The pharmacokinetic properties of N-{5-(1-benzofuran-2-yl)-1,2-oxtaxol-xlymethyl} -{_22_}(24_){_44_} -{_22_}(24_){_44_} -{_22_}(24_){_44_} -{_22_}(24_){_44_} -{_(24)_(44)} -{(44)}{*}> (110524238333) > (110524238333) > (110524238333) > (110524238333) > (110524238333) > (110524238333) > (110524238333) > (110524238333) > (110524238333) > (110524238333) > (110524238333)